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Compound of Interest

Compound Name: Nonyl 10-bromodecanoate

Cat. No.: B15552597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonyl 10-bromodecanoate is a lipid molecule intermediate that can be utilized in the

synthesis of various bioactive compounds and drug delivery systems. Its bifunctional nature,

possessing a terminal bromine atom and a long alkyl ester chain, makes it a versatile building

block for introducing lipophilic moieties or for subsequent chemical modifications. This

document provides detailed experimental protocols for the synthesis of Nonyl 10-
bromodecanoate via Fischer esterification of 10-bromodecanoic acid and nonyl alcohol, along

with its characterization data.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Physical State

10-Bromodecanoic

Acid
C₁₀H₁₉BrO₂ 251.16 White Solid

Nonyl Alcohol (Nonan-

1-ol)
C₉H₂₀O 144.25 Colorless Liquid

Nonyl 10-

bromodecanoate
C₁₉H₃₇BrO₂ 377.40 Not specified

Table 2: Experimental Conditions and Expected Outcome for the Synthesis of Nonyl 10-
bromodecanoate

Parameter Value

Reactants

10-Bromodecanoic Acid 1.0 equivalent

Nonyl Alcohol 1.5 equivalents

Catalyst

Sulfuric Acid (conc.) 0.1 equivalents

Solvent Toluene

Reaction Temperature Reflux (approx. 110-120 °C)

Reaction Time 4-6 hours

Work-up Procedure Aqueous wash, drying, and solvent evaporation

Purification Column Chromatography

Expected Yield 85-95%
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This protocol describes the synthesis of the precursor, 10-bromodecanoic acid, from 10-

bromodecan-1-ol.

Materials:

10-bromodecan-1-ol

Acetone

Chromium trioxide (CrO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Water (H₂O)

Diethyl ether

Sodium sulfate (Na₂SO₄), anhydrous

Petroleum ether

Silica gel for column chromatography

Dichloromethane (CH₂Cl₂)

Procedure:

In a flask equipped with a magnetic stirrer and cooled to -5 °C, dissolve 10-bromodecan-1-ol

(0.17 mol) in 130 mL of acetone.

Separately, prepare a chromic acid solution by carefully dissolving chromium trioxide (0.26

mol) in 25 mL of water and then slowly adding 22.5 mL of concentrated sulfuric acid while

keeping the solution cool in an ice bath.

Slowly add the prepared chromic acid solution to the solution of 10-bromodecan-1-ol at a

rate that maintains the reaction temperature at or below 0 °C.

After the addition is complete, continue stirring the reaction mixture at 0 °C for 2 hours.
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Remove the cooling bath and allow the mixture to stir at room temperature overnight.

Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether

(3 x 250 mL).

Wash the combined organic layers with water (250 mL) and then with brine (250 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using dichloromethane as the

eluent.

Recrystallize the purified product from petroleum ether to yield 10-bromodecanoic acid as a

white solid.

Protocol 2: Synthesis of Nonyl 10-bromodecanoate via
Fischer Esterification
This protocol details the acid-catalyzed esterification of 10-bromodecanoic acid with nonyl

alcohol.[1][2][3]

Materials:

10-Bromodecanoic acid

Nonyl alcohol (Nonan-1-ol)

Concentrated Sulfuric Acid (H₂SO₄)

Toluene

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

10-bromodecanoic acid (1.0 eq), nonyl alcohol (1.5 eq), and toluene.

Slowly add a catalytic amount of concentrated sulfuric acid (0.1 eq) to the mixture.

Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically

complete within 4-6 hours when no more water is collected.

Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Nonyl 10-bromodecanoate.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield the pure ester.

Visualization of the Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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